Cas no 4298-06-0 (trans-3-Hydroxypyrrolidine-2-carboxylic acid)

• Product name: trans-3-Hydroxypyrrolidine-2-carboxylic acid
• CAS No: 4298-06-0
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD07808752
• CID: 1035405
• PubChem ID: 440575

trans-3-Hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-Hydroxypyrrolidine-2-carboxylic acid
• cis-(2S,3R)-3-hydroxyproline
• TRANS-3-HYDROXY-DL-PROLINE
• trans-3-Hydroxy-pyrrolidine-2-carboxylic acid
• L-Proline, 3-hydroxy-, (3S)-
• C05147
• trans-3-hydroxy-L-proline
• UNII-8ZWY97A2NG
• DS-13740
• trans-3-hydroxy-(L)-proline
• BJBUEDPLEOHJGE-IMJSIDKUSA-N
• 4298-08-2
• trans-3-Hydroxyproline
• 3-Hydroxy-L-proline, (3S)-
• MFCD00216471
• L-3-TRANS-HYDROXYPROLINE
• CHEBI:16889
• trans-L-3-Hydroxyproline
• (2S,3S)-3-Hydroxypyrrolidine-2-carboxylic acid
• 3-Hydroxyproline
• 8FFC3DF8-29A2-44A6-A1DF-529FE41020F0
• trans-3-Hydroxy (L)-proline
• Proline, 3-hydroxy-, trans-
• trans-3-Hydroxypyrrolidine-2-carboxylicacid
• (2S,3S)-3-Hydroxy-pyrrolidine-2-carboxylic acid
• (2S,3S)-(-)-3-Hydroxy-L-proline
• Proline, 3-hydroxy-, L-trans-
• AKOS007929922
• 8ZWY97A2NG
• CHEMBL1233466
• SCHEMBL114870
• DTXSID701009886
• HY3
• Q23804983
• AKOS006237683
• CS-W006575
• trans-3-hydroxy-l -proline
• (3S)-3-hydroxy-L-proline
• (2S,3S)-3-hydroxyproline
• trans-3-Hydroxy-L-proline, >=98.0% (NT)
• 4298-06-0
• BDBM50357213

• MDL： MFCD07808752
• Inchi： InChI=1S/C5H9NO3/c7-3-1-2-6-4(3)5(8)9/h3-4,6-7H,1-2H2,(H,8,9)/t3-,4-/m0/s1
• InChI Key： BJBUEDPLEOHJGE-IMJSIDKUSA-N
• SMILES： C1CNC(C1O)C(=O)O

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-3-Hydroxypyrrolidine-2-carboxylic acid

trans-3-Hydroxypyrrolidine-2-carboxylic Acid: A Comprehensive Overview

trans-3-Hydroxypyrrolidine-2-carboxylic acid (CAS No. 4298-06-0) is a biologically active compound with significant potential in various fields, including pharmaceuticals, food additives, and materials science. This compound, also known as trans-pyrrolidine-2-carboxylic acid with a hydroxyl group at position 3, has garnered attention due to its unique chemical properties and versatile applications. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its importance in modern chemistry and biology.

The molecular structure of trans-3-hydroxypyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with a hydroxyl group at the third position and a carboxylic acid group at the second position. This configuration imparts distinct physical and chemical properties, making it suitable for a wide range of applications. The compound is synthesized through various routes, including enzymatic catalysis and traditional organic synthesis techniques. Recent studies have focused on optimizing these methods to enhance yield and reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

One of the most promising areas of research involving trans-3-hydroxypyrrolidine-2-carboxylic acid is its role in drug discovery. The compound has been identified as a potential precursor for neurotransmitters, such as gamma-amino butyric acid (GABA), which plays a critical role in central nervous system function. Additionally, its ability to act as a chiral building block in asymmetric synthesis has made it valuable in the development of enantiomerically pure pharmaceuticals. Recent findings suggest that this compound could serve as a lead molecule for treating neurological disorders, further underscoring its therapeutic potential.

In the food industry, trans-pyrrolidine-2-carboxylic acid is recognized as a natural flavor enhancer and stabilizer. Its presence in various food products contributes to improved taste profiles and extended shelf life. Regulatory bodies have deemed it safe for consumption at specified levels, making it an attractive option for food manufacturers seeking innovative solutions.

From a materials science perspective, trans-3-hydroxypyrrolidine-2-carboxylic acid exhibits interesting properties that make it suitable for use in polymer synthesis and catalysis. Its ability to form stable complexes with metal ions has led to its application as a ligand in homogeneous catalysis, enhancing reaction efficiency and selectivity. Researchers are actively exploring these applications to develop novel materials with tailored functionalities.

Recent advancements in analytical techniques have enabled precise characterization of trans-pyrrolidine-2-carboxylic acid, providing deeper insights into its molecular interactions and reactivity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structural features and dynamic behavior under varying conditions.

In conclusion, trans-3-hydroxypyrrolidine-2-carboxylic acid (CAS No. 4298-06-0) stands out as a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its synthesis and bioactivity, position it as a key player in future scientific developments. As interest in sustainable chemistry grows, this compound is likely to play an increasingly important role in addressing global challenges in health, food security, and materials innovation.